4-((Methyl(piperidin-4-yl)amino)methyl)benzonitrile hydrochloride

• IUPAC Name: 4-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride
• InChI: InChI=1S/C14H19N3.ClH/c1-17(14-6-8-16-9-7-14)11-13-4-2-12(10-15)3-5-13;/h2-5,14,16H,6-9,11H2,1H3;1H
• InChI Key: SORPDJARHGQOQM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)C#N)C2CCNCC2.Cl
• Molecular Formula: C14H20ClN3
• Molecular Weight: 265.78 g/mol

Description

4-((Methyl(piperidin-4-yl)amino)methyl)benzonitrile hydrochloride (4-MMPBH) is a chemical compound with a wide range of uses in scientific research. It is a white crystalline solid that is soluble in water and other polar solvents. 4-MMPBH has been used in a variety of research applications, including synthesis, biochemical and physiological studies, and as a tool for drug discovery.

Scientific Research Applications

DNA Binding and Cellular Staining

Compounds like Hoechst 33258, which shares structural similarities with benzimidazole derivatives and contains piperazine moieties, are known for their strong binding to the minor groove of double-stranded B-DNA, with specificity for AT-rich sequences. Such compounds are utilized in fluorescence microscopy for DNA staining, enabling the analysis of chromosomes and cellular structures in biological and medical research (Issar & Kakkar, 2013).

Neuropsychiatric Disorder Treatment

Piperazine and piperidine derivatives, such as those found in compounds like Lurasidone, exhibit pharmacological properties that make them suitable for treating psychotic and mood disorders. The unique pharmacodynamic profiles of these compounds contribute to their efficacy in the treatment of schizophrenia and bipolar depression, highlighting their potential for broader applications in neuropsychiatric disorder management (Pompili et al., 2018).

Anticancer Research

Chemical modifications and the exploration of novel pharmacophores, such as those involving piperidine and similar nitrogen-containing heterocycles, are integral in the development of new anticancer agents. Research into compounds like ohmefentanyl and its stereoisomers provides insights into ligand-receptor interactions, potentially guiding the design of targeted therapies with improved efficacy and selectivity in oncology (Brine et al., 1997).

Drug Development and Metabolism

Understanding the metabolism and pharmacokinetics of compounds containing piperidine or piperazine groups, such as saracatinib, is crucial in drug development. Research into their metabolic pathways and the identification of reactive intermediates informs the optimization of therapeutic profiles and the mitigation of side effects, which is essential for the safe and effective use of new drugs (Attwa et al., 2018).